Tetrazoles
Tetrazoles are a class of heterocyclic compounds characterized by a five-membered ring consisting of four nitrogen atoms and one carbon atom, denoted as the parent structure. These molecules have gained significant interest in various fields due to their unique electronic properties and biological activities. In pharmaceutical research, tetrazoles exhibit promising potential as pharmacophores for designing new drugs, particularly in anti-inflammatory, antiviral, and anticancer applications. Their ability to act as hydrogen bond acceptors and donors contributes to their diverse biological functionalities.
Tetrazoles are also utilized in the development of fluorescent dyes due to their intense light absorption and emission properties. Additionally, they play a crucial role in organic electronics and materials science, where their stability and conductive properties make them valuable for applications such as sensors and transistors. Synthesis of tetrazoles can be achieved through various methods including ring-closure reactions from amidines or azides, highlighting the versatility of this structural motif in chemical synthesis.
The study and application of tetrazoles continue to expand, driven by their multifunctional nature across multiple scientific disciplines.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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5H-Tetrazole-5-thione, 1,2-dihydro-1-propyl- | 7624-31-9 | C4H8N4S |
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5-ETHYL-1H-1,2,3,4-TETRAZOLE | 50764-78-8 | C3H6N4 |
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1-amino-3-(2h-tetrazol-5-yl)urea | 45803-71-2 | C2H5N7O |
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2-octyl-5-(trifluoromethyl)tetrazole | 1893-98-7 | C10H17F3N4 |
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Sodium 1-(2-hydroxyethyl)-1H-tetrazol-5-ylthiolate | 64350-77-2 | C3H5N4NaOS |
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5-(Trifluoromethyl)-2H-Tetrazole | 2925-21-5 | C2HF3N4 |
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2,5-dimethyl-2H-tetrazole | 4135-93-7 | C3H6N4 |
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3-(5-methyl-1H-tetrazol-1-yl)propanoic acid | 876716-20-0 | C5H8N4O2 |
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2-methyl-2H-1,2,3,4-tetrazole-5-carboxylic acid | 13175-00-3 | C3H4N4O2 |
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1-ethyltetrazole | 82944-28-3 | C3H6N4 |
Related Literature
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
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Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
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Congfang Chen,Aiping Wu,Haijing Yan,Yinglu Xiao,Chungui Tian,Honggang Fu Chem. Sci., 2018,9, 4746-4755
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